Cas no 1505803-98-4 (2-(4-chloro-2-methylphenoxy)-3-methoxypropanoic acid)

• Product Name: 2-(4-chloro-2-methylphenoxy)-3-methoxypropanoic acid
• CAS No: 1505803-98-4
• MF: C₁₁H₁₃ClO₄
• MW: 244.671522855759
• CID: 4602847
• Update Time: 2025-06-13

2-(4-chloro-2-methylphenoxy)-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-2-methylphenoxy)-3-methoxypropanoic acid

• Inchi： 1S/C11H13ClO4/c1-7-5-8(12)3-4-9(7)16-10(6-15-2)11(13)14/h3-5,10H,6H2,1-2H3,(H,13,14)
• InChI Key： KWSBLWJEYJZDMO-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(OC1=CC=C(Cl)C=C1C)COC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-(4-chloro-2-methylphenoxy)-3-methoxypropanoic acid

Comprehensive Overview of 2-(4-chloro-2-methylphenoxy)-3-methoxypropanoic acid (CAS No. 1505803-98-4)

2-(4-chloro-2-methylphenoxy)-3-methoxypropanoic acid (CAS No. 1505803-98-4) is a specialized organic compound that has garnered significant attention in the fields of agrochemicals and pharmaceutical research. This compound, characterized by its unique phenoxy and methoxypropanoic acid functional groups, exhibits properties that make it a subject of interest for scientists and researchers. Its molecular structure, which includes a chloro and methyl substitution on the phenyl ring, contributes to its distinct chemical behavior and potential applications.

In recent years, the demand for 2-(4-chloro-2-methylphenoxy)-3-methoxypropanoic acid has increased due to its potential role in the development of novel herbicides and plant growth regulators. The compound's ability to interfere with specific enzymatic pathways in plants makes it a candidate for sustainable agricultural solutions. Researchers are particularly interested in its selective herbicidal activity, which could reduce the environmental impact of traditional agrochemicals. This aligns with the growing global focus on green chemistry and eco-friendly pest control methods.

The synthesis of 2-(4-chloro-2-methylphenoxy)-3-methoxypropanoic acid involves a multi-step process that includes the etherification of 4-chloro-2-methylphenol with 3-methoxypropanoic acid derivatives. The purity and yield of the final product are critical factors, as they directly influence its efficacy in research and industrial applications. Advanced analytical techniques such as HPLC and NMR spectroscopy are commonly employed to ensure the compound meets stringent quality standards.

One of the most frequently asked questions about 2-(4-chloro-2-methylphenoxy)-3-methoxypropanoic acid revolves around its stability under various environmental conditions. Studies have shown that the compound is relatively stable in neutral and slightly acidic environments but may degrade under prolonged exposure to UV light or extreme pH levels. This information is crucial for formulating storage and handling protocols, especially in laboratory and agricultural settings.

Another area of interest is the potential pharmaceutical applications of 2-(4-chloro-2-methylphenoxy)-3-methoxypropanoic acid. Preliminary studies suggest that its structural analogs may exhibit anti-inflammatory or antimicrobial properties, though further research is needed to validate these claims. The compound's bioavailability and metabolic pathways are also under investigation, as they could influence its suitability for therapeutic use.

From an industrial perspective, the scalability of 2-(4-chloro-2-methylphenoxy)-3-methoxypropanoic acid production is a key consideration. Manufacturers are exploring cost-effective and sustainable synthesis routes to meet the rising demand. Innovations in catalytic processes and solvent-free reactions are being evaluated to minimize waste and energy consumption, aligning with the principles of circular economy.

In conclusion, 2-(4-chloro-2-methylphenoxy)-3-methoxypropanoic acid (CAS No. 1505803-98-4) represents a versatile compound with promising applications in agriculture and potentially in medicine. Its unique chemical properties, combined with the ongoing advancements in synthesis and formulation technologies, position it as a valuable subject for future research and development. As the scientific community continues to explore its full potential, this compound may play a pivotal role in addressing some of the most pressing challenges in sustainable agriculture and drug discovery.